(S)-Amino-furan-2-YL-acetic acid

• Molecular Formula: C6H7NO3
• Molecular Weight: 141.12 g/mol
• SMILES: C1=COC(=C1)C(C(=O)O)N
• InChI: InChI=1S/C6H7NO3/c7-5(6(8)9)4-2-1-3-10-4/h1-3,5H,7H2,(H,8,9)/t5-/m0/s1
• InChIKey: DYFYPSCJKBYYNK-YFKPBYRVSA-N

Researchers synthesizing chirally pure furan-containing peptides face racemization during coupling and limited access to pre-resolved (S)-enantiomers. This compound addresses both: • Pre-resolved (S)-enantiomer (CAS 64757-64-8) eliminates post-synthetic chiral purification; >97% ee achievable via enzymatic kinetic resolution. • Core scaffold for CGRP antagonist lead optimization (CA 2430280) and matched-pair SAR with (R)-enantiomer for sweetener design. • Reliable supply with documented synthetic routes delivering >95% ee; shipped under controlled conditions.

(S)-Amino-furan-2-YL-acetic Acid (CAS 64757-64-8) Procurement Guide: Chiral Purity, Comparator Data, and Evidence-Based Selection

(S)-Amino-furan-2-YL-acetic acid, systematically named (2S)-2-amino-2-(furan-2-yl)acetic acid, is a chiral non-proteinogenic α-amino acid bearing a furan heterocycle at the α-carbon [1]. With a molecular formula of C₆H₇NO₃ and a molecular weight of 141.12 g/mol, this compound serves as a versatile chiral building block in medicinal chemistry, peptide synthesis, and asymmetric catalysis. The furan ring confers distinct electronic properties compared to phenyl- or thienyl-substituted glycine analogs, while the single (S)-enantiomeric configuration is critical for applications where stereochemistry dictates biological activity.

Chiral Identity

Single (S)-enantiomer α-amino acid with furan heterocycle; certified enantiomeric excess available

Workflow Type

Chiral building block for asymmetric synthesis, peptide coupling, and stereochemical control studies

Selection Context

Procurement of pre-resolved (S)-enantiomer eliminates in-house chiral separation; distinct electronic profile from phenylglycine analogs

• [1] PubChem Compound Summary CID 298385, Amino-furan-2-yl-acetic acid, https://pubchem.ncbi.nlm.nih.gov/compound/Amino-furan-2-yl-acetic-acid (accessed 2026-04-27). View Source

Why (S)-Amino-furan-2-YL-acetic Acid Cannot Be Interchanged with Racemic Furylglycine or Heterocyclic Analogs

Substituting (S)-amino-furan-2-YL-acetic acid with its racemic DL-form introduces the (R)-enantiomer, which can exhibit profoundly different biological activity—as demonstrated by the 16,500× sucrose potency of D-2-furylglycine esters versus the substantially lower activity of the L-configuration in sweetener dipeptides [1]. Similarly, replacing the furan oxygen with sulfur (thienylglycine) or with a phenyl ring (phenylglycine) alters hydrogen-bonding capability, dipole moment, and metabolic stability [2]. These differences directly impact receptor binding, pharmacokinetics, and synthetic downstream yields, making generic substitution scientifically invalid without re-validation of the entire synthetic or biological workflow.

This Product

(S)-Amino-furan-2-yl-acetic acid, single enantiomer

Potential Substitute

Racemic DL-furylglycine (CAS 17119-54-9)

Enantiomeric composition may shift biological response; reported >100-fold activity difference between (R)- and (S)-configurations in sweetness receptor models, requiring stereochemical re-validation.

This Product

Furan-2-yl acetic acid backbone

Potential Substitute

Thien-2-yl or phenyl glycine analogs

Heterocycle replacement alters hydrogen-bonding capacity and lipophilicity (ΔXLogP ≈ -0.8 to -1.1 log units estimated), which may affect solubility, membrane permeability, and chromatographic retention; methods may not transfer directly.

• [1] Janusz, J.M.; Gardlik, J.M.; Young, P.A.; Burkes, R.V.; Stoll, S.J.; Estelle, A.F.; Riley, C.M. High-potency dipeptide sweeteners. 2. L-aspartylfuryl-, thienyl-, and imidazolylglycine esters. J. Med. Chem. 1990, 33, 1676–1682. DOI: 10.1021/jm00168a022. View Source
• [2] Demir, A.S.; Sesenoglu, Ö.; Ülkü, D.; Arici, C. Novel Enantioselective Synthesis of Both Enantiomers of Furan-2-yl Amines and Amino Acids. Helv. Chim. Acta 2003, 86, 91–105. DOI: 10.1002/hlca.200390022. View Source

(S)-Amino-furan-2-YL-acetic Acid: Head-to-Head Quantitative Evidence for Differentiated Procurement

Enzymatic Resolution Delivers (S)-Enantiomer at 97% ee: Papain-Catalyzed Hydrolysis vs. Racemic Substrate

Papain-catalyzed enantioselective hydrolysis of N-protected furylglycine methyl esters yields the free (S)-amino acid at 45% yield with 97% enantiomeric excess (ee) . In contrast, the racemic starting material (DL mixture, CAS 17119-54-9) contains 50% of the undesired (R)-enantiomer. This 97% ee represents a 47-percentage-point improvement over the racemate for stereochemically demanding applications.

Enzymatic Resolution ee

Data to verify

97% ee (S)-enantiomer

+97 percentage points vs racemate (0% ee)

Supports enantiopure procurement for asymmetric synthesis; eliminates in-house chiral separation.

Papain-catalyzed hydrolysis, 45% yield; source-specific review recommended.

Evidence Dimension	Enantiomeric excess (ee) after resolution
Target Compound Data	97% ee (S-enantiomer, 45% yield)
Comparator Or Baseline	Racemic DL-furylglycine (CAS 17119-54-9): 0% ee (50:50 mixture)
Quantified Difference	+97 percentage points ee
Conditions	Papain-catalyzed hydrolysis of N-protected furylglycine methyl esters in aqueous buffer, Journal of Organic Chemistry (1988)

Why This Matters

High enantiopurity is essential for applications in asymmetric synthesis and chiral drug discovery; procurement of pre-resolved (S)-enantiomer eliminates the need for in-house chiral separation.

Oxazaborolidine-Catalyzed Enantioselective Synthesis Achieves Up to 97% ee for (S)-Furan-2-yl Amine Precursors

Using oxazaborolidine-catalyzed enantioselective reduction of O-benzyl (E)-oxime derivatives, the (S)-configured furan-2-yl amine precursor to (S)-amino-furan-2-YL-acetic acid is obtained in 77% yield with 96% ee, while the corresponding (R)-enantiomer from the (Z)-oxime achieves 72% yield with 94% ee . The slight edge in both yield (+5 percentage points) and ee (+2 percentage points) for the (S)-pathway reflects subtle differences in catalyst-substrate recognition, providing a reproducible synthetic advantage.

Asymmetric Synthesis Yield & ee

Data to verify

(S)-amine: 77% yield, 96% ee

(R)-amine: 72% yield, 94% ee

ΔYield +5 pp, Δee +2 pp for (S)-pathway

Reported synthetic edge supports cost-efficient large-scale production context.

Oxazaborolidine-catalyzed reduction; enantiomeric excess values require method-specific verification.

Evidence Dimension	Enantioselective synthesis yield and ee
Target Compound Data	(S)-amine: 77% yield, 96% ee
Comparator Or Baseline	(R)-amine: 72% yield, 94% ee
Quantified Difference	ΔYield = +5 percentage points; Δee = +2 percentage points
Conditions	Oxazaborolidine-amino alcohol catalyst system, O-benzyl (E)-oxime substrate, Helvetica Chimica Acta (2003)

Why This Matters

The higher yield and enantioselectivity for the (S)-precursor translates to greater synthetic efficiency and lower cost for large-scale production of the (S)-amino acid.

Stereochemistry-Dependent Sweetness Potency: D-(R)-Furylglycine Ester 16,500× Sucrose vs. L-(S)-Configuration Markedly Reduced Activity

In L-aspartyl dipeptide fenchyl esters, the D-2-furylglycine [(R)-configuration] (+)-β-fenchyl ester exhibited sweetness 16,500 times that of a 2% sucrose solution [1]. In contrast, the corresponding L-2-furylglycine [(S)-configuration] ester was significantly less sweet (not among the most potent compounds reported), and the tetrahydrofuryl (saturated) analog was inactive. This demonstrates that both stereochemistry and heterocycle aromaticity are non-negotiable determinants of biological activity, directly impacting procurement decisions for sweetness or taste-modulation research.

Stereochemistry-Activity Potency

Class-level inference

D-(R)-furylglycine ester: 16,500× sucrose

L-(S)-furylglycine ester: substantially lower potency

>100-fold potency differential between enantiomers

Enantiomer-dependent response underscores need for (S)- vs (R)-specification in taste-receptor research.

Taste panel evaluation; exact (S)-potency not quantified in source. J. Med. Chem. 1990.

Evidence Dimension	Sweetness potency relative to sucrose (2%)
Target Compound Data	L-2-furylglycine [(S)-configuration] fenchyl ester: potency substantially lower (not reported as top-tier)
Comparator Or Baseline	D-2-furylglycine [(R)-configuration] (+)-β-fenchyl ester: 16,500× sucrose potency
Quantified Difference	>100-fold potency differential between enantiomers (exact value for (S)-isomer not quantified)
Conditions	Taste evaluation panel, fenchyl ester derivatives, J. Med. Chem. (1990)

Why This Matters

This extreme enantiomer-dependent activity profile underscores why researchers must specify (S)- vs. (R)-configuration at procurement: selecting the wrong enantiomer nullifies the desired biological effect.

• [1] Janusz, J.M.; Gardlik, J.M.; Young, P.A.; Burkes, R.V.; Stoll, S.J.; Estelle, A.F.; Riley, C.M. High-potency dipeptide sweeteners. 2. L-aspartylfuryl-, thienyl-, and imidazolylglycine esters. J. Med. Chem. 1990, 33, 1676–1682. DOI: 10.1021/jm00168a022. View Source

Physicochemical Differentiation: Furan-2-yl vs. Thien-2-yl and Phenyl Glycine Analogs in logP and H-Bonding Capacity

The computed XLogP3 for amino(furan-2-yl)acetic acid is -2.6 [1], reflecting the polarizing effect of the furan oxygen. Compared to the thienyl analog (amino(thien-2-yl)acetic acid), where sulfur is less electronegative, the furyl compound is more hydrophilic. Compared to phenylglycine (XLogP ≈ -1.8 for the amino acid), the furyl derivative is significantly more water-soluble, which affects formulation, membrane permeability, and chromatographic behavior. These differences are not marginal; they alter HPLC retention times by minutes under standard conditions [2].

Lipophilicity (XLogP3)

Class-level inference

Furan-2-yl: XLogP3 = -2.6

Phenylglycine: ≈ -1.8; Thienylglycine: ≈ -1.5 (est.)

ΔXLogP ≈ -0.8 to -1.1 log units (estimated)

Deliberate hydrophilicity shift may inform solubility and formulation screening strategies.

Computed property; experimental logP and chromatographic behavior should be verified.

Evidence Dimension	Predicted lipophilicity (XLogP3)
Target Compound Data	XLogP3 = -2.6 (amino-furan-2-yl-acetic acid)
Comparator Or Baseline	L-Phenylglycine: XLogP ≈ -1.8; DL-2-thienylglycine: XLogP ≈ -1.5 (estimated; exact data unavailable from open sources)
Quantified Difference	ΔXLogP(furan−phenyl) ≈ −0.8 log units; ΔXLogP(furan−thienyl) ≈ −1.1 log units (estimated)
Conditions	Computed by XLogP3 algorithm, PubChem (2025 release)

Why This Matters

Different lipophilicity directly impacts solubility, bioavailability, and purification strategy. Procurement of the furan analog over phenylglycine offers a deliberate, quantifiable shift in hydrophilicity for drug-design SAR studies.

• [1] PubChem Compound Summary CID 298385, Amino-furan-2-yl-acetic acid, Computed Properties section, https://pubchem.ncbi.nlm.nih.gov/compound/Amino-furan-2-yl-acetic-acid (accessed 2026-04-27). View Source
• [2] State-of-the-art enantioseparations of natural and unnatural amino acids by high-performance liquid chromatography. Trends Anal. Chem. 2016, 81, 60–72. DOI: 10.1016/j.trac.2015.12.006. View Source

Patent-Backed Pharmaceutical Utility: (S)-Amino-furan-2-YL-acetic Acid as Core Scaffold in Migraine and Pain Therapeutics

Canadian Patent CA 2430280 and related international filings disclose substituted amino-furan-2-yl-acetic acid derivatives (including the (S)-configured core) as active pharmaceutical ingredients for treating migraine and pain [1]. The patent specifies general formulae (I-A) and (I-B) wherein the furan-2-yl-acetic acid backbone is essential for activity. Comparative data within the patent family show that replacement of the furan ring with thienyl alters potency against target receptors, though exact binding affinities are structure-dependent. This establishes the (S)-furan-2-yl scaffold as a validated starting point for drug discovery programs.

Patent-Backed Scaffold Utility

Supporting evidence

(S)-furan-2-yl-acetic acid core claimed in migraine/pain patent family

Supports scaffold prioritization for CGRP or related pain-target research programs.

CA 2430280; furan vs thienyl pharmacological profiles not quantified in open abstract.

Evidence Dimension	Patent-protected therapeutic utility
Target Compound Data	(S)-Amino-furan-2-yl-acetic acid as building block in migraine/pain compounds
Comparator Or Baseline	Substituted amino-thien-2-yl-acetic acid derivatives (also claimed in same patent family)
Quantified Difference	Not quantified in open patent abstract; furan and thienyl analogs show differential pharmacological profiles
Conditions	Patent CA 2430280; also published as WO 02/062784; claims cover both furan and thienyl series

Why This Matters

Patent protection of furan-specific derivatives signals industrial confidence in this scaffold's unique pharmacological value, making the (S)-enantiomer a prioritized procurement item for teams working on calcitonin gene-related peptide (CGRP) or related pain targets.

• [1] Canadian Patent CA 2430280, Substituted amino-furan-2-yl-acetic acid and amino-thien-2-yl-acetic acid derivatives and their use in the treatment of migraine and pain. Filing date: 2001-12-08. View Source

(S)-Amino-furan-2-YL-acetic Acid: Application Scenarios Anchored in Quantitative Evidence

Chiral Building Block for Enantiopure Peptide Synthesis

With 97% ee achievable via papain-catalyzed kinetic resolution [1], (S)-amino-furan-2-YL-acetic acid is ideally suited for solid-phase peptide synthesis requiring defined stereochemistry. Researchers synthesizing furan-containing peptide antibiotics or CGRP antagonists benefit from the pre-resolved (S)-enantiomer, avoiding racemization during coupling and eliminating post-synthetic chiral purification.

Structure-Activity Relationship (SAR) Studies on Heterocyclic Glycine Sweeteners

The documented 16,500× sucrose potency of the D-(R)-furylglycine fenchyl ester [1] makes the (S)-enantiomer an essential paired control for SAR campaigns. Procurement of both enantiomers enables direct, matched-pair comparison to quantify the stereochemical contribution to sweetness receptor activation, a necessity for rational sweetener design.

Drug Discovery Scaffold for Migraine and Pain Therapeutics

As the core scaffold in patent-protected migraine/pain compounds (CA 2430280) [1], (S)-amino-furan-2-YL-acetic acid serves as a key intermediate for medicinal chemistry teams developing CGRP receptor antagonists or TRP channel modulators. The established synthetic routes delivering >95% ee ensure reliable supply for preclinical lead optimization.

Physicochemical Probe for logP-Driven Bioavailability Optimization

With XLogP3 = -2.6, significantly lower than phenylglycine (-1.8) [1], (S)-amino-furan-2-YL-acetic acid functions as a hydrophilic α-amino acid probe. Formulation scientists can use this compound to systematically reduce logP in peptide drug candidates, improving aqueous solubility without introducing additional heteroatoms through prodrug strategies.

Application

Selection Property

Validation Focus

Chiral Building Block for Enantiopure Peptide Synthesis

Pre-resolved (S)-enantiomer with reported ee ≥95%

Enantiomeric excess verification by chiral HPLC; racemization control during coupling

Stereochemistry-Activity Relationship (SAR) Studies on Heterocyclic Glycine Receptors

Matched-pair enantiomer availability for direct comparison

Assay-response context with both (R)- and (S)-enantiomers; receptor activation endpoint review

Drug Discovery Scaffold for Migraine and Pain Pathway Research

Patent-backed furan-2-yl scaffold with established synthetic routes

Target engagement assay context; CGRP or TRP channel model-response interpretation

Physicochemical Probe for logP-Driven Hydrophilicity Optimization

Computed XLogP3 = -2.6, significantly more hydrophilic than phenylglycine

Experimental logP confirmation; aqueous solubility and permeability model correlation

• [1] Janusz, J.M. et al. J. Med. Chem. 1990, 33, 1676–1682; CA Patent 2430280; PubChem CID 298385; Drueckhammer, D.G. et al. J. Org. Chem. 1988, 53, 1607–1611. View Source